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Compound of Interest

Compound Name: 2-(2-Chloroethoxy)propane
CAS No.: 13830-12-1
Cat. No.: B1277445
- 7

CAS: 13830-12-1 | Synonyms: 2-Chloroethyl isopropy! ether; 1-Chloro-2-(isopropoxy)ethane[1]
[2]

Executive Summary & Chemical Profile

Warning: 2-(2-Chloroethoxy)propane is a halogenated ether.[1][2] Beyond standard
flammability and toxicity, it presents a latent peroxide formation hazard. Improper handling of
aged containers can result in shock-sensitive explosions. This guide prioritizes the identification
and neutralization of peroxides prior to waste consolidation.

Chemical Hazard Matrix
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Property Specification Operational Implication

Unique identifier for waste

CAS Number 13830-12-1 o

manifesting.[1][2]

Contains Chlorine; MUST go to
Molecular Formula CsH1:1CIO Halogenated waste stream.[1]

[2]

] Flammable (D001). Ground all

Flash Point ~35°C - 45°C (Est.)[1][2]

transfers.

Susceptible to auto-oxidation
Reactivity Peroxide Former atthe

-carbon (isopropyl group).[1][2]

Use chemically resistant
Toxicity Acute Tox.[1][2][3] (Oral/Inh.) gloves (Nitrile/Viton) and fume

hood.

Pre-Disposal Assessment: The Peroxide Protocol

Critical Safety Check: Before moving any container of 2-(2-Chloroethoxy)propane that has
been opened or stored for >6 months, you must test for peroxides.[1][2]

o Mechanism: The isopropyl group adjacent to the ether oxygen is highly susceptible to radical
attack, forming unstable hydroperoxides (

).

o Risk: Concentration of these peroxides (via evaporation or distillation) can lead to
detonation.

Step 2.1: Visual Inspection

Do not touch or open the bottle if you observe:

e Crystalline solids around the cap or in the liquid.
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 Viscous liquid separation (phase separation).

o Action: If these are present, evacuate the area and contact EHS/Bomb Squad immediately.

Step 2.2: Quantitation (If visually safe)

Use a semi-quantitative peroxide test strip (e.g., Quantofix® or starch-iodide paper).[1]

Peroxide Level (ppm) Status Action Required

Proceed to Section 3
<20 ppm Green )
(Segregation).

Stabilize immediately. Add
20 - 100 ppm Yellow inhibitor (BHT) or treat

chemically.

High Risk. Do not move.[1][2]
> 100 ppm Red Contact EHS for specialized

neutralization.

Waste Segregation & Packaging

Proper segregation prevents the creation of "unknowns" and dangerous exothermic reactions.

Waste Stream Assignment[1]

e Primary Stream:Halogenated Organic Solvents.

o Reasoning: The presence of Chlorine (Cl) requires high-temperature incineration with acid
gas scrubbing (to capture HCI).[1] Mixing with non-halogenated solvents (e.g., Acetone,
Hexane) significantly increases disposal costs and violates EPA dilution prohibitions.[1]

« RCRA Waste Codes:
o DO0O01: Ignitable Characteristic.

o Halogenated Solvent: (Check local state codes; often treated as distinct from F-listed
solvents unless part of a specific mixture).
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Incompatibility (Do NOT Mix With)

o Strong Oxidizers: Perchlorates, Nitrates, Permanganates.[1][4] (Risk: Fire/Explosion).[3][4][5]
[6]

e Strong Acids: Sulfuric acid, Nitric acid. (Risk: Heat generation, ether cleavage).

o Alkali Metals: Sodium/Potassium. (Risk: Wurtz-type coupling reactions).

Packaging Requirements

» Container: High-Density Polyethylene (HDPE) or Amber Glass.

e Venting: If peroxides were detected but treated, use a vented cap (e.g., Nalgene® vented
closure) for 24 hours to ensure gas evolution has ceased before final sealing.[1]

o Labeling: Must read "Hazardous Waste - Halogenated Solvent."[7] Explicitly list "2-(2-
Chloroethoxy)propane" as a constituent.

Disposal Workflow Diagram

The following decision tree illustrates the logic flow from assessment to final pickup.
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Container of

2-(2-Chloroethoxy)propane

Visual Inspection:
Crystals or Viscosity?

Yes (Crystals)

STOP: Evacuate Lab

Contact EHS/Bomb Squad

> 100 ppm

No (Clear Liquid)

Test Peroxides

20-100 ppm

Neutralization Protocol:
Add Ferrous Sulfate or
Reduce with Sodium Bisulfite

(Quantofix/Starch-lodide)

Concentration Check

< 20 ppm

Retest Confirm <20ppm

Segregate into

Halogenated Waste Stream

Label: D001, Halogenated
List Constituent

Schedule EHS Pickup
(Incineration)

Click to download full resolution via product page

Caption: Operational logic for the safe assessment and disposal of halogenated ethers.
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Spill Management Procedures

Immediate Action: Eliminate ignition sources. Ventilate area.[3][7][8]

Spill Volume Protocol

1. Absorb with vermiculite, dry sand, or
commercial solvent pads.2.[1] Place saturated

Small (< 100 mL) absorbents into a sealable bag/container.3.
Label as "Hazardous Waste - Debris
(Flammable/Toxic)."[1]

1. Evacuate the immediate area.2. Do not

attempt cleanup without SCBA if vapors are
Large (> 100 mL) strong (inhalation hazard).3. Call emergency

response. Prevent entry into drains (aquatic

toxicity).

References & Authority

e PubChem.2-(2-Chloroethoxy)propane Compound Summary (CAS 13830-12-1).[1][2][9]
National Library of Medicine. [Link][1]

o U.S. EPA.Hazardous Waste Codes & Lists (RCRA). Environmental Protection Agency. [Link]

 Princeton University EHS.Management of Peroxide Forming Chemicals.[Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Waste Code [rcrainfo.epa.gov]

o 2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]
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o To cite this document: BenchChem. [Operational Guide: Disposal of 2-(2-
Chloroethoxy)propane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277445#2-2-chloroethoxy-propane-proper-disposal-

procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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